Apoptosis inducer 34

• Molecular Formula: C17H15Cl2NO2
• Molecular Weight: 336.2 g/mol
• InChI: InChI=1S/C17H15Cl2NO2/c18-14-7-5-11(9-15(14)19)10-20-17(21)22-16-8-6-12-3-1-2-4-13(12)16/h1-5,7,9,16H,6,8,10H2,(H,20,21)/t16-/m0/s1
• InChIKey: CKERQCMQSBFFKX-INIZCTEOSA-N

Apoptosis Inducer 34: Apaf-1 Oligomerization Activator

Apoptosis inducer 34 (also known as CAY10443, Compound 4, CAS 582314-48-5) is a small molecule activator of the intrinsic apoptotic pathway. It directly promotes Apaf-1 oligomerization to form mature apoptosomes, leading to sequential activation of caspase-9 and caspase-3 [1]. In cell-free, multi-component assays, it activates caspase-3 with an EC50 of 5 µM . In cellular contexts, it enhances cytochrome c-dependent apoptotic signaling in Jurkat cells, resulting in PARP cleavage and chromosomal DNA fragmentation . This compound functions downstream of mitochondrial cytochrome c release, distinguishing it from upstream mitochondrial-targeting agents and providing a defined tool for probing apoptosome assembly mechanisms [1].

Direct Apaf-1 activation

Intrinsic pathway probe

Cytochrome c-dependent signaling

• [1] Nguyen JT, Wells JA. Direct activation of the apoptosis machinery as a mechanism to target cancer cells. Proc Natl Acad Sci U S A. 2003;100(13):7533-7538. View Source

Apoptosis Inducer 34 vs. Generic Apoptosis Inducers

Generic substitution of Apoptosis inducer 34 with other apoptosis-modulating compounds is not scientifically justified due to fundamentally distinct mechanisms of action. Bcl-2 family inhibitors (e.g., ABT-737, navitoclax) act upstream by preventing anti-apoptotic protein sequestration of BH3-only proteins, requiring intact downstream machinery to execute apoptosis. In contrast, Apoptosis inducer 34 acts directly at the level of apoptosome assembly, bypassing mitochondrial regulation entirely [1]. Direct procaspase-3 activators (e.g., PAC-1, EC50 = 2.08 µM) operate through a different mechanism, activating the executioner caspase without engaging the Apaf-1/caspase-9 apoptosome platform [2]. Apoptosis Activator 2, while also Apaf-1-dependent, exhibits distinct cellular selectivity profiles and potency characteristics (IC50 ≈ 4 µM in Jurkat cells) that differ from Apoptosis inducer 34 . These mechanistic divergences produce non-interchangeable experimental outcomes in studies of cytochrome c-independent apoptosis, caspase-9 dependency, and apoptosome assembly kinetics.

General caspase activators

May bypass Apaf-1 checkpoint and yield different pathway readout.

BH3-mimetics

Apaf-1 dependence varies; not all require apoptosome formation.

Procaspase-3 activators

Operate downstream of the apoptosome, not via Apaf-1 oligomerization.

• [1] Jiang X, Wang X. Cytochrome c-mediated apoptosis. Annu Rev Biochem. 2004;73:87-106. View Source
• [2] Putt KS, Chen GW, Pearson JM, et al. Small-molecule activation of procaspase-3 to caspase-3 as a personalized anticancer strategy. Nat Chem Biol. 2006;2(10):543-550. View Source

Apoptosis Inducer 34 – Comparative Evidence

Caspase-3 Activation Potency vs. Direct Activators

Apoptosis inducer 34 activates caspase-3 via Apaf-1 oligomerization and apoptosome formation, representing a mechanism distinct from direct procaspase-3 activators such as PAC-1 [1]. While PAC-1 directly activates procaspase-3 (EC50 = 2.08 µM in cell-free assays) [2], Apoptosis inducer 34 requires the full apoptosome assembly machinery including Apaf-1, cytochrome c, and procaspase-9 . This mechanistic distinction confers experimental utility in systems where caspase-9 dependency or apoptosome integrity is the variable of interest.

Caspase-3 EC50

Cross-study comparable

Target: 5 µM / Comparator (PAC-1): 0.22 µM

Indicates upstream Apaf-1 activation, not direct procaspase cleavage.

Cell-free reconstituted system; ~23-fold lower potency than PAC-1 in this assay.

Evidence Dimension	Mechanism of caspase-3 activation
Target Compound Data	Apoptosome-dependent; requires Apaf-1, cytochrome c, and procaspase-9
Comparator Or Baseline	PAC-1: Direct procaspase-3 activator (EC50 = 2.08 µM cell-free)
Quantified Difference	Qualitative mechanistic distinction: Apoptosome-mediated vs. direct procaspase-3 cleavage
Conditions	Cell-free reconstituted apoptosome assay (target); cell-free procaspase-3 activation assay (comparator)

Why This Matters

Researchers investigating caspase-9-dependent apoptosis or apoptosome assembly kinetics require this compound rather than direct procaspase-3 activators, as the latter bypass the regulatory node of interest.

• [1] Nguyen JT, Wells JA. Direct activation of the apoptosis machinery as a mechanism to target cancer cells. Proc Natl Acad Sci U S A. 2003;100(13):7533-7538. View Source
• [2] Putt KS, Chen GW, Pearson JM, et al. Small-molecule activation of procaspase-3 to caspase-3 as a personalized anticancer strategy. Nat Chem Biol. 2006;2(10):543-550. View Source

Selective Cytotoxicity in Jurkat vs. Normal Cells

In cell-free, multi-component reconstituted apoptosome assays, Apoptosis inducer 34 (CAY10443) activates caspase-3 with an EC50 of 5 µM . Apoptosis Activator 2, which also operates through Apaf-1-dependent mechanisms, induces caspase-3 activation with an IC50 of approximately 4 µM under comparable conditions . The quantitative difference in potency (Δ = 1 µM) is modest, but the compounds exhibit divergent cellular activity profiles and selectivity characteristics as detailed in separate evidence dimensions.

Selectivity profile

Reported

High activity in Jurkat cells; low toxicity to normal cells

Supports cell-model selectivity review.

Supplier-reported; quantitative normal cell data to verify.

Evidence Dimension	Cell-free caspase-3 activation potency
Target Compound Data	EC50 = 5 µM
Comparator Or Baseline	Apoptosis Activator 2: IC50 ≈ 4 µM
Quantified Difference	Δ = 1 µM (Apoptosis Activator 2 marginally more potent)
Conditions	Cell-free multi-component reconstituted apoptosome assay containing cytochrome c, Apaf-1, procaspase-9, procaspase-3, and dATP

Why This Matters

Procurement decisions for cell-free mechanistic studies should consider both compounds' potency profiles alongside their distinct cellular selectivity patterns, as potency alone does not predict experimental utility.

Apaf-1-Dependent Apoptotic Marker Induction

Apoptosis inducer 34 significantly activates the apoptotic pathway in Jurkat T-cell leukemia cells by enhancing cytochrome c-dependent apoptotic signaling, resulting in PARP cleavage and chromosomal DNA fragmentation . While quantitative cellular EC50 values for Apoptosis inducer 34 are not reported in accessible vendor technical documentation, Apoptosis Activator 2 induces PARP cleavage and apoptosis in Jurkat cells with an IC50 of approximately 4 µM . The absence of direct head-to-head cellular potency data represents a gap in the current evidence base for Apoptosis inducer 34.

Apaf-1 dependence

Class-level inference

Promotes Apaf-1 oligomerization; PARP cleavage and DNA fragmentation in Jurkat

Places compound in Apaf-1-dependent class; distinct from Apaf-1-independent agents.

Pathway inference from different cellular models (MEFs, Jurkat).

Evidence Dimension	Cellular apoptosis induction in Jurkat cells
Target Compound Data	Positive PARP cleavage and DNA fragmentation observed (quantitative EC50 not reported)
Comparator Or Baseline	Apoptosis Activator 2: IC50 ≈ 4 µM in Jurkat cells
Quantified Difference	Not calculable due to missing quantitative target compound data
Conditions	Jurkat human T-cell leukemia line; cytochrome c-dependent apoptotic signaling pathway

Why This Matters

The demonstrated activity in Jurkat cells validates this compound for T-cell leukemia apoptosis studies, though users should note that quantitative cellular potency data remains unpublished, requiring in-house validation prior to dose-response experiments.

Physicochemical Stability vs. Peptide-Based Inducers

Apoptosis inducer 34 exhibits low toxicity to normal cells and demonstrates potential for selective targeting of cancer cells . In contrast, Apoptosis Activator 2 is reported to be inactive against normal human mammary epithelial cells (HMEC), prostate epithelial cells (PREC), and MCF-10A non-tumorigenic breast cells while inducing apoptosis in multiple cancer cell lines . The selectivity claims for Apoptosis inducer 34 are qualitative ("low toxicity") rather than quantitative, whereas Apoptosis Activator 2 has documented quantitative inactivity against specific normal cell types. This represents a data gap for Apoptosis inducer 34 that users must address through in-house validation.

Solubility profile

Class-level inference

DMF 30 mg/mL | DMSO 25 mg/mL | Ethanol 5 mg/mL

Supports formulation reliability for in vitro assays.

Small-molecule advantage over peptide-based inducers (class-level).

Evidence Dimension	Selectivity for cancer cells over normal cells
Target Compound Data	Qualitative: "low toxicity to normal cells" (no quantitative data)
Comparator Or Baseline	Apoptosis Activator 2: Inactive against HMEC, PREC, MCF-10A cells
Quantified Difference	Not calculable; qualitative comparison only
Conditions	Vendor-reported selectivity claims without published validation data for target compound

Why This Matters

Procurement for cancer-selective apoptosis studies requires careful consideration: Apoptosis inducer 34's selectivity profile is suggestive but unquantified, whereas Apoptosis Activator 2 offers documented normal cell inactivity.

Apoptosis Inducer 34: Research and Industrial Applications

Validating Apaf-1 Dependence in BH3-Mimetic Combinations

Apoptosis inducer 34 is optimally employed in cell-free, multi-component reconstituted apoptosome assays where its EC50 of 5 µM for caspase-3 activation provides a defined quantitative benchmark . This application is distinct from cellular studies and leverages the compound's direct action on Apaf-1 oligomerization without cellular permeability or metabolism confounders. Researchers investigating the molecular requirements for apoptosome assembly, cytochrome c-dependence, or procaspase-9 autoactivation should procure this compound for mechanistic studies where the cell-free reconstituted system is the experimental platform of choice [1].

Cytochrome c-Dependent Pathway Calibration in Cancer Models

This compound is suitable for studying cytochrome c-dependent apoptotic signaling in Jurkat T-cell leukemia lines, where it induces PARP cleavage and chromosomal DNA fragmentation . Investigators examining T-cell apoptosis mechanisms, particularly those focused on the intrinsic pathway downstream of mitochondrial cytochrome c release, may use Apoptosis inducer 34 as a positive control or test agent. Users should note that quantitative cellular EC50 values are not published, necessitating preliminary dose-ranging experiments prior to full-scale studies [1].

Selective Cytotoxicity Baseline in High-Throughput Screening

Apoptosis inducer 34 serves as a tool compound for discriminating between apoptosome-dependent and apoptosome-independent caspase-3 activation pathways. Its mechanism, requiring Apaf-1 oligomerization and functional caspase-9, contrasts with direct procaspase-3 activators such as PAC-1 (EC50 = 2.08 µM) . Researchers designing experiments to parse the hierarchy of caspase activation—specifically whether cell death proceeds through the full apoptosome platform or via alternative routes—can use this compound alongside direct activators to establish mechanistic dependencies [1].

Apoptosome Assembly Kinetics in Reconstituted Systems

Based on vendor-reported qualitative selectivity (low toxicity to normal cells), Apoptosis inducer 34 may be employed in preliminary screening of cancer cell line panels to identify susceptible lines . However, users should recognize that quantitative selectivity indices are not established, and validation against normal cell controls is required for publication-quality data. For applications where documented normal cell inactivity is essential, Apoptosis Activator 2 (inactive against HMEC, PREC, MCF-10A) may represent a more appropriate comparator or alternative [1].

Application

Selection Property

Validation Focus

Apaf-1 pathway mapping

Apaf-1 oligomerization activation

Wild-type vs Apaf-1 KO comparison

Intrinsic pathway calibration

Cytochrome c-dependent signaling

Caspase-9/3 cleavage readout

Selectivity screening reference

Reported selectivity profile

Normal cell toxicity baseline

Apoptosome assembly kinetics

Reconstituted system activity

Purified protein assembly kinetics

• [1] Nguyen JT, Wells JA. Direct activation of the apoptosis machinery as a mechanism to target cancer cells. Proc Natl Acad Sci U S A. 2003;100(13):7533-7538. View Source